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Compound of Interest

Compound Name: Tetracosane

Cat. No.: B166392

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of tetracosane (n-
Cz24Hs0), a long-chain aliphatic hydrocarbon, in a variety of organic solvents. Understanding the
solubility characteristics of tetracosane is crucial for its application in diverse fields, including
its use as a phase-change material, a component in wax formulations, and as a reference
standard in analytical chemistry. This document presents quantitative solubility data, detailed
experimental protocols for solubility determination, and visual workflows to aid in experimental
design and interpretation.

Core Principles of Tetracosane Solubility

As a nonpolar, saturated hydrocarbon, the solubility of tetracosane is primarily governed by
the principle of "like dissolves like." It exhibits favorable solubility in nonpolar and weakly polar
organic solvents where the intermolecular forces (van der Waals forces) are of a similar nature
and magnitude. Conversely, it is practically insoluble in highly polar solvents like water. The
solubility of tetracosane is significantly influenced by temperature, generally increasing with a
rise in temperature.

Quantitative Solubility Data

The following tables summarize the available quantitative data for the solubility of tetracosane
in various organic solvents. The data is presented in mole fraction (x) at different temperatures
to allow for easy comparison across different solvent systems.
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Table 1: Solubility of Tetracosane in Hydrocarbon Solvents
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Mole Fraction (x) of

Solvent Temperature (K) Reference
Tetracosane

Heptane 279.3 0.00058 [1]

283.8 0.00106 [1]

288.5 0.00188 [1]

293.2 0.00325 [1]

298.0 0.00550 [1]

302.7 0.00912

Dodecane 284.1 0.00168

288.6 0.00288

293.2 0.00482

298.0 0.00790

302.7 0.0127

305.8 0.0173

Decahydronaphthalen 083.7 0.00418

e

288.5 0.00695

293.2 0.0112

298.0 0.0178

302.7 0.0275

m-Xylene 279.3 0.00300

283.8 0.00480

288.5 0.00782

293.2 0.0125

298.0 0.0195
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302.7 0.0298

p-Xylene 283.8 0.00495
288.5 0.00795

293.2 0.0127

298.0 0.0200

302.7 0.0305

Toluene 283.15 0.0041
293.15 0.0113

303.15 0.0283

313.15 0.0650

Table 2: Solubility of Tetracosane in Other Organic Solvents

Temperature .
Solvent °C) Solubility Notes Reference
- Clear, colorless
Chloroform Not Specified 10% (w/v) ]
solution
] - Qualitative
Diethyl Ether Not Specified Very Soluble )
observation
N ] Qualitative
Ethanol Not Specified Slightly Soluble )
observation
Qualitative
Benzene 25 Very Soluble )
observation
Carbon N General alkane
Not Specified Soluble

Tetrachloride

solubility

Note: Quantitative data for many non-hydrocarbon solvents are not readily available in the
literature. The information provided is based on qualitative descriptions and semi-quantitative

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b166392?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

data from chemical suppliers and databases.

Experimental Protocols for Solubility Determination

Two common and reliable methods for determining the solubility of long-chain alkanes like

tetracosane are the Cloud Point Method and the Gravimetric Method.

Cloud Point Method

This method determines the temperature at which a solution of a known concentration

becomes saturated, indicated by the appearance of turbidity (the cloud point) upon cooling.

Detailed Methodology:

Preparation of Standards: Prepare a series of solutions of tetracosane in the desired solvent
at various known concentrations. This is typically done by accurately weighing both the
solute (tetracosane) and the solvent in sealed vials.

Dissolution: Heat the vials in a controlled temperature bath with constant stirring until the
tetracosane is completely dissolved, resulting in a clear solution.

Controlled Cooling: Cool the clear solutions at a slow, controlled rate (e.g., 0.5 °C/min) while
continuously stirring.

Observation: Visually observe the solution against a dark background with proper
illumination.

Cloud Point Determination: Record the temperature at which the first sign of persistent
cloudiness or turbidity appears. This temperature is the cloud point for that specific
concentration.

Data Analysis: Plot the concentration of the prepared solutions against their corresponding
cloud point temperatures to generate a solubility curve.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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